Cas no 1354008-55-1 ([(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester)

• Product Name: [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester
• CAS No: 1354008-55-1
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 2159789
• Update Time: 2025-05-21

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester
• (S)-Benzyl (1-(2-aminoethyl)pyrrolidin-3-yl)(methyl)carbamate
• AM96159
• [(S)-1-(2-aminoethyl)pyrrolidin-3-yl]methylcarbamic acid benzyl ester
• [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester

• Inchi： 1S/C15H23N3O2/c1-17(14-7-9-18(11-14)10-8-16)15(19)20-12-13-5-3-2-4-6-13/h2-6,14H,7-12,16H2,1H3/t14-/m0/s1
• InChI Key： KYJYOIBTWSXWLZ-AWEZNQCLSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)[C@@H]1CN(CCN)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 306
• Topological Polar Surface Area: 58.8

Additional information on [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester

Research Briefing on [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester (CAS: 1354008-55-1)

In recent years, the compound [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester (CAS: 1354008-55-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is recognized for its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and cardiovascular disorders. The unique structural features of this compound, including its stereochemistry and functional groups, make it a versatile building block for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 1354008-55-1 in the development of novel dopamine receptor modulators. The researchers employed a multi-step synthetic route, where the compound served as a critical precursor for introducing the (S)-pyrrolidinyl-ethylamine moiety into the final active pharmaceutical ingredients (APIs). The study reported a 72% yield in the key coupling step, highlighting the efficiency of this intermediate in complex synthetic pathways.

Further investigations into the pharmacological applications of 1354008-55-1 have revealed its potential in addressing neurodegenerative diseases. A 2024 paper in ACS Chemical Neuroscience demonstrated that derivatives synthesized from this compound exhibited selective binding to α-synuclein aggregates, with IC50 values in the low micromolar range. This finding suggests possible applications in Parkinson's disease therapeutics, although further in vivo studies are warranted to validate these preliminary results.

From a chemical perspective, the stability and reactivity profile of 1354008-55-1 have been extensively characterized. Nuclear magnetic resonance (NMR) studies have confirmed the compound's configuration and purity, while mass spectrometry analyses have verified its molecular weight (279.34 g/mol) and fragmentation patterns. These analytical data are crucial for quality control in pharmaceutical manufacturing processes utilizing this intermediate.

The commercial availability of [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester has increased significantly in the past two years, with several specialty chemical suppliers now offering it in research quantities. Current market analysis indicates growing demand for this intermediate, particularly from contract research organizations (CROs) engaged in central nervous system drug discovery programs. Pricing trends show moderate fluctuations, with current quotes ranging from $450-$650 per gram depending on purity specifications.

Looking forward, researchers anticipate expanded applications for 1354008-55-1 in peptide mimetic design and targeted drug delivery systems. Its structural features make it particularly suitable for creating brain-penetrant compounds, addressing one of the major challenges in neuropharmacology. Ongoing patent analyses reveal increasing intellectual property activity surrounding derivatives of this compound, suggesting its continued importance in pharmaceutical innovation.

In conclusion, [(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-methyl-carbamic acid benzyl ester represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a synthetic intermediate continues to evolve, supported by recent research demonstrating its utility in creating biologically active molecules. Future studies will likely explore its potential in additional therapeutic areas and further optimize synthetic methodologies for its production and derivatization.